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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the M2 muscarinic acetylcholine
receptor (M2R) selectivity profile of BAY-2413555, a potent, selective positive allosteric
modulator (PAM). The information presented herein is curated for researchers, scientists, and
drug development professionals seeking an in-depth understanding of this compound's
pharmacological characteristics.

Executive Summary

BAY-2413555 is a novel small molecule that exhibits high potency and selectivity for the M2
muscarinic acetylcholine receptor. As a positive allosteric modulator, it enhances the binding
and signaling of the endogenous agonist, acetylcholine, at the M2 receptor. This compound has
demonstrated negligible agonistic activity on its own and shows no significant allosteric effects
on other human muscarinic acetylcholine receptors (M1, M3, M4, and M5), highlighting its
specific mechanism of action. The selectivity of BAY-2413555 makes it a valuable tool for
studying M2 receptor function and a potential therapeutic agent for conditions where
potentiation of parasympathetic signaling is desired.
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Data Presentation

The following tables summarize the quantitative data available for BAY-2413555, providing a
clear comparison of its activity across different muscarinic receptor subtypes.

Table 1: Binding Affinity of BAY-2413555 for the Human M2 Receptor

Parameter Value Assay Type

Kd 17 nM Radioligand Binding Assay

Table 2: Functional Potency and Selectivity of BAY-2413555

Receptor .
EC50 Assay Type Species Comments
Subtype
Potent positive
M2-GIRK _
M2 2.0 nM , Human allosteric
Functional Assay )
modulation
Ca2+ No significant
M1 Not Reported Mobilization Human allosteric effects
Assay observed[1]
Ca2+ No significant
M3 Not Reported Mobilization Human allosteric effects
Assay observed[1]
Ca2+ No significant
M4 Not Reported Mobilization Human allosteric effects
Assay observed[1]
Ca2+ No significant
M5 Not Reported Mobilization Human allosteric effects
Assay observed[1]

Signaling Pathways and Experimental Workflows
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To visually represent the mechanisms and methodologies discussed, the following diagrams

have been generated using Graphviz.
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M2 Receptor Signaling Pathway
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Prepare cell membranes
expressing M2 receptor

:

Incubate membranes with
radiolabeled ligand ([3H]-NMS)
and varying concentrations of

BAY-2413555 (competitor)

'

Separate bound and free
radioligand via filtration

:

Quantify radioactivity of
bound ligand

:

Data Analysis:
Determine Kd or Ki
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Radioligand Binding Assay Workflow
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Culture cells co-expressing
M2 receptor and GIRK channels

:

Load cells with a
Thallium-sensitive fluorescent dye

:

Stimulate cells with Acetylcholine
in the presence of varying
concentrations of BAY-2413555

:

Measure the influx of Thallium (K+ surrogate)
via changes in fluorescence

:

Data Analysis:
Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Selectivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619539/docs#bay-2413555-a-deep-dive-into-its-
m2-receptor-selectivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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